Cas no 2034247-76-0 (2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide)
![2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide structure](https://www.kuujia.com/scimg/cas/2034247-76-0x500.png)
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluorophenoxy)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide
- 2-(2-fluorophenoxy)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]acetamide
- 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
-
- Inchi: 1S/C18H15FN2O2S/c19-15-5-1-2-6-16(15)23-11-17(22)21-10-13-4-3-8-20-18(13)14-7-9-24-12-14/h1-9,12H,10-11H2,(H,21,22)
- InChI Key: GURCUYZOCWNKFG-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C(=CC=CN=1)CNC(COC1C=CC=CC=1F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 413
- XLogP3: 3.1
- Topological Polar Surface Area: 79.5
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6515-0059-10mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-15mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-40mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-2μmol |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-10μmol |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-2mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-75mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-20μmol |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-20mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6515-0059-4mg |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide |
2034247-76-0 | 4mg |
$66.0 | 2023-09-08 |
2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Related Literature
-
Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
-
D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
-
Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
Additional information on 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
Research Brief on 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS: 2034247-76-0)
In recent years, the compound 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS: 2034247-76-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.
One of the most notable findings in recent research is the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies have demonstrated that 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide exhibits potent activity as a modulator of certain neurotransmitter receptors. This has led to speculation about its potential use in treating neurological disorders such as epilepsy, Parkinson's disease, and neuropathic pain. However, further studies are required to fully elucidate its mechanism of action and therapeutic efficacy.
In addition to its neurological applications, recent investigations have explored the compound's potential as an anti-inflammatory and anticancer agent. Some studies have reported that 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell growth and survival. These findings, while preliminary, suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.
Despite these promising results, challenges remain in the development of 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile and reduce adverse effects.
In conclusion, 2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS: 2034247-76-0) represents a promising candidate for multiple therapeutic applications, particularly in the fields of neurology and oncology. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological mechanisms, and evaluating its safety and efficacy in clinical settings. The compound's unique chemical structure and versatile biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.
2034247-76-0 (2-(2-fluorophenoxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide) Related Products
- 1805446-61-0(5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
- 1505799-89-2(3-(2-Methyl-1,3-benzoxazol-4-yl)propanoic acid)
- 2228128-75-2(2-amino-2-(5-bromo-3-methylfuran-2-yl)acetic acid)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 942357-57-5(3-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]propan-1-ol)
- 1804850-80-3(4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)
- 330841-34-4(2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline)
- 2225174-96-7(4-Fluoro-2-(4-methylimidazol-1-yl)pyridine-5-boronic acid)
- 61549-49-3(9-Decenenitrile)




